Cas no 2229437-78-7 (3-(azetidin-3-yl)-2-methyl-2H-indazole)

• Product Name: 3-(azetidin-3-yl)-2-methyl-2H-indazole
• CAS No: 2229437-78-7
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5891728
• PubChem ID: 165734923
• Update Time: 2025-10-28

3-(azetidin-3-yl)-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-2-methyl-2H-indazole
• EN300-1803368
• 2229437-78-7

• Inchi： 1S/C11H13N3/c1-14-11(8-6-12-7-8)9-4-2-3-5-10(9)13-14/h2-5,8,12H,6-7H2,1H3
• InChI Key： YFQDKFPEUJOCAO-UHFFFAOYSA-N
• SMILES： N1CC(C2=C3C=CC=CC3=NN2C)C1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(azetidin-3-yl)-2-methyl-2H-indazole

Introduction to 3-(azetidin-3-yl)-2-methyl-2H-indazole (CAS No: 2229437-78-7)

3-(azetidin-3-yl)-2-methyl-2H-indazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. The compound, identified by the CAS number 2229437-78-7, belongs to the indazole class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of an azetidine ring in its structure introduces a conformational constraint that can influence its interactions with biological targets, making it a promising scaffold for drug discovery.

The molecular structure of 3-(azetidin-3-yl)-2-methyl-2H-indazole consists of a fused indazole ring system connected to an azetidine moiety at the 3-position, with a methyl group at the 2-position of the indazole ring. This specific arrangement of functional groups suggests potential roles in modulating various biological pathways. The compound's chemical formula and stereochemistry have been carefully studied to optimize its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in indazole derivatives as they exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The azetidine substituent in 3-(azetidin-3-yl)-2-methyl-2H-indazole is particularly noteworthy, as it can enhance the compound's binding affinity to certain enzymes and receptors. This feature has led to extensive research into its potential applications in treating various diseases.

One of the most compelling aspects of 3-(azetidin-3-yl)-2-methyl-2H-indazole is its potential as a lead compound for the development of novel therapeutic agents. Preclinical studies have demonstrated that derivatives of this compound can interact with multiple targets involved in disease pathways. For instance, research has shown that modifications at the azetidine ring can enhance binding to specific enzymes, leading to improved therapeutic efficacy. These findings have prompted further investigation into the structure-activity relationships (SAR) of this class of compounds.

The synthesis of 3-(azetidin-3-yl)-2-methyl-2H-indazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of the molecule. These methods not only improve the efficiency of synthesis but also allow for the introduction of diverse functional groups, enabling the exploration of a wide range of biological activities.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-(azetidin-3-yl)-2-methyl-2H-indazole. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental work by predicting potential interactions and optimizing lead compounds before they enter preclinical testing.

The pharmacological profile of 3-(azetidin-3-yl)-2-methyl-2H-indazole has been extensively evaluated in various in vitro and in vivo models. Initial studies have revealed promising results in terms of anti-proliferative effects on cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, the compound has shown inhibitory activity against certain enzymes implicated in inflammatory diseases, indicating its therapeutic relevance beyond oncology.

One area where 3-(azetidin-3-yl)-2-methyl-2H-indazole shows particular promise is in the treatment of neurological disorders. Research has indicated that indazole derivatives can modulate neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound may allow it to interact with specific receptors or enzymes involved in these pathologies, offering new avenues for therapeutic intervention.

The development of 3-(azetidin-3-yl)-2-methyl-2H-indazole into a clinical candidate involves rigorous testing to assess its safety and efficacy. Phase I clinical trials have begun to evaluate its tolerability and pharmacokinetic properties in human subjects. These trials are essential for determining the appropriate dosage and identifying any potential side effects before larger-scale studies can be conducted.

In conclusion, 3-(azetidin-3-yl)-2-methyl-2H-indazole (CAS No: 2229437-78-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The integration of synthetic chemistry, computational modeling, and preclinical studies has positioned this compound as a valuable lead for developing novel therapeutics. As research continues to uncover new applications for indazole derivatives, compounds like 3-(azetidin-3-yli)-methyl-H-indazo] will undoubtedly play a crucial role in addressing unmet medical needs.